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Compound of Interest

3-Chloro-4-ethoxyphenylboronic
Compound Name:

acid

cat. No.: B1587200

An In-depth Technical Guide to the Safe Handling of 3-Chloro-4-ethoxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Section 1: Core Chemical Profile and
Physicochemical Properties

3-Chloro-4-ethoxyphenylboronic acid is an arylboronic acid derivative commonly utilized in
organic synthesis, particularly in cross-coupling reactions like the Suzuki reaction to form
carbon-carbon bonds.[1] Its utility in constructing complex organic molecules makes it a
valuable reagent in pharmaceutical and materials science research. However, its reactivity and
physical form—a fine, potentially airborne powder—necessitate a thorough understanding of its
properties for safe handling.[1] The compound is hygroscopic and should be handled in a
controlled environment to prevent degradation and ensure experimental reproducibility.[1]

Table 1: Chemical Identification and Physicochemical Data
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Parameter Value Reference(s)

] 3-Chloro-4-
Chemical Name . . [2]
ethoxyphenylboronic acid

3-Chloro-4-
Synonyms ) ) [2]
ethoxybenzeneboronic acid
CAS Number 279261-81-3 [2][3]
Molecular Formula CsH10BCIO3 [1]
Molecular Weight 200.43 g/mol [1]
Solid, colorless or yellowish
Appearance [1]
powder
Melting Point 234-239 °C [1][4]

| Stability | Stable under recommended storage conditions. Hygroscopic. |[1][5] |

Section 2: Hazard Analysis and GHS Classification

A comprehensive risk assessment begins with a clear identification of the substance's intrinsic
hazards. According to supplier Safety Data Sheets (SDS), 3-Chloro-4-ethoxyphenylboronic
acid is classified as a hazardous substance that poses specific risks upon contact or
inhalation.[2] The primary hazards are related to its irritant properties. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a universal framework for
communicating these hazards.

The causality for these classifications stems from the chemical nature of arylboronic acids. As
fine powders, they can easily become airborne, leading to respiratory tract irritation upon
inhalation. Direct contact with skin or eyes can cause significant irritation due to the
compound's acidic nature and chemical reactivity.[2]

Table 2: GHS Hazard Classification | Hazard Class | Category | Hazard Statement | GHS
Pictogram | Reference(s) | | :--- | :--- | :--- | :--- | :--- | | Skin Irritation | 2 | H315: Causes skin
irritation |

ls.alt text
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|[2] | | Serious Eye Irritation | 2 / 2A | H319: Causes serious eye irritation |
walt text

[[2] | | Specific target organ toxicity — single exposure | 3 | H335: May cause respiratory
irritation |

lsalt text

6] 1

Note: Some suppliers also classify this compound as Harmful if swallowed (H302), Harmful in
contact with skin (H312), and Harmful if inhaled (H332).[7] It is crucial to always consult the
specific SDS provided by the supplier from whom the material was procured.

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

Controlling exposure is paramount to ensuring laboratory safety. This is achieved through a
combination of engineering controls, administrative procedures, and the use of appropriate
Personal Protective Equipment (PPE). The selection of PPE must be directly correlated with
the hazards identified in Section 2.

Engineering Controls

The primary engineering control for handling powdered 3-Chloro-4-ethoxyphenylboronic
acid is a certified chemical fume hood.[5] This is non-negotiable, as it contains the powder,
prevents the generation of airborne dust, and protects the researcher from respiratory
exposure.[8] All weighing and transfer operations should be performed within the fume hood.[9]
Ensure that an eyewash station and safety shower are readily accessible and have been
recently tested.[10]

Personal Protective Equipment (PPE)

The rationale for each piece of PPE is to create a barrier between the researcher and the
chemical, mitigating the risks of skin, eye, and respiratory irritation.

o Eye and Face Protection: Chemical safety goggles are mandatory to protect against airborne
particles and accidental splashes.[9] A face shield should be worn over goggles during
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procedures with a higher risk of splashing.[11]

Hand Protection: Chemically resistant gloves, such as nitrile, must be worn at all times.[2][9]
Given that the compound is a skin irritant, gloves should be inspected for tears or holes
before use. If contamination occurs, gloves should be removed immediately using the proper
technique and disposed of as hazardous waste.[8]

Body Protection: A lab coat that fastens in the front is required to protect the skin and
personal clothing from contamination.[9]

Respiratory Protection: When used within a properly functioning fume hood, additional
respiratory protection is typically not required. However, in the event of a large spill or failure
of engineering controls, a NIOSH-approved respirator with a particulate filter may be
necessary.[5]
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Start: Task Involving
3-Chloro-4-ethoxyphenylboronic acid

:

Assess Task
(e.g., Weighing, Transfer, Reaction Setup)

Action: Perform all work
in a certified chemical fume hood.

Mandatory Base PPE

( Nitrile Gloves )

( Chemical Safety Goggles )

Is there a significant
splash risk?

Add Face Shield

Y
( Proceed with Task )

Click to download full resolution via product page

Caption: Risk Assessment and PPE Selection Workflow.
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Section 4: Standard Operating Procedures for Safe
Handling

Adherence to a standardized protocol is crucial for minimizing risk. The following steps provide

a self-validating system for the routine handling of this compound.

Protocol 4.1: Weighing and Dispensing Solid Powder

Preparation: Before retrieving the chemical, ensure the chemical fume hood is on and the
sash is at the appropriate height. Clear the workspace of any unnecessary items. Don all
required PPE as outlined in Section 3.2.

Container Handling: The reagent bottle should be kept tightly closed when not in use to
prevent absorption of moisture.[9][12]

Dispensing: Place a weigh boat on a tared analytical balance inside the fume hood. Use a
clean spatula to carefully transfer the desired amount of 3-Chloro-4-ethoxyphenylboronic
acid to the weigh boat. Perform this action slowly and deliberately to avoid creating airborne
dust.[8] Never return excess chemical to the original container to prevent contamination.[9]

Closure and Cleanup: Securely cap the reagent bottle immediately after dispensing.[9] Using
a disposable wipe, decontaminate the spatula and any surfaces where powder may have
settled. Dispose of the wipe and any contaminated materials (e.g., weigh boat) in a
designated solid hazardous waste container.[13]

Post-Handling: Wash hands thoroughly with soap and water after the procedure is complete
and PPE has been removed.[9]

Section 5: Emergency Response Protocols

Preparedness is key to mitigating the consequences of an accidental exposure or spill. All

personnel must be familiar with the location of safety equipment and the following procedures.

First Aid Measures

The immediate response to an exposure is critical to minimizing harm.
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Inhalation: If inhaled, immediately move the affected person to fresh air and keep them in a
position comfortable for breathing.[2] If the person feels unwell, seek medical attention.

Skin Contact: Take off all contaminated clothing immediately.[2] Wash the affected area with
plenty of soap and water. If skin irritation occurs, seek medical advice.[2]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
holding the eyelids open.[5][6] If contact lenses are present and easy to remove, take them
out and continue rinsing.[2] If eye irritation persists, seek immediate medical attention from a
specialist.[14]

Ingestion: Rinse the mouth with water.[2] Never give anything by mouth to an unconscious
person.[5] Seek medical advice.[2]

Spill Response

In the event of a spill, the primary objectives are to protect personnel, contain the spill, and
decontaminate the area.

Alert and Evacuate: Immediately alert others in the vicinity. If the spill is large or outside of a
containment area (like a fume hood), evacuate the immediate area.[15]

Assess and Secure: Assess the spill size and associated risks. If the spill is flammable,
eliminate all ignition sources.[16] Restrict access to the spill area.[17]

Don PPE: Before attempting cleanup, don the appropriate PPE, including gloves, goggles,
and a lab coat. For large spills, respiratory protection may be required.[15][16]

Containment and Cleanup: For a solid powder spill, avoid actions that create dust, such as
dry sweeping.[15][16] Gently cover the spill with an inert absorbent material like sand or
vermiculite.[15] Carefully scoop the mixture into a clearly labeled, sealable container for
hazardous waste.[13][16]

Decontamination: Once the bulk material is removed, decontaminate the spill surface with a
suitable solvent or soap and water, collecting all cleaning materials as hazardous waste.[15]
[18]
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* Reporting: Report the spill to the laboratory supervisor and the institution's Environmental
Health and Safety (EHS) department.[18]

Spill of Solid
3-Chloro-4-ethoxyphenylboronic acid

1. Alert Personnel &
Isolate Area

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Contain Spill:
- Cover with inert absorbent (sand)
- AVOID creating dust

4. Carefully scoop material into
a labeled hazardous waste container

5. Decontaminate Area
(Wipe with appropriate solvent/soap)

6. Dispose of all contaminated
materials as hazardous waste

7. Report incident to
Supervisor and EHS
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Caption: Emergency Response Workflow for a Solid Chemical Spill.

Section 6: Storage and Disposal
Storage

Proper storage is essential for maintaining the chemical's integrity and preventing accidents.

» Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[5][9][12]

o Container: Keep the container tightly closed to prevent moisture absorption, as the
compound is hygroscopic.[1][12]

e Segregation: Store away from incompatible chemicals to prevent hazardous reactions.[9][12]

Disposal

All waste containing 3-Chloro-4-ethoxyphenylboronic acid must be treated as hazardous
waste.

o Chemical Waste: Unused or excess reagent must be disposed of through a licensed
professional waste disposal service.[5] Do not pour down the drain.

o Contaminated Materials: All items that have come into contact with the chemical, including
gloves, weigh boats, disposable wipes, and spill cleanup materials, must be collected in a
sealed, clearly labeled hazardous waste container.[13][18] Follow all institutional, local, and
national regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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